
Application Notes and Protocols: Preparation of
MMPI-1154 Stock Solutions in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MMPI-1154

Cat. No.: B2861740 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols for the preparation, storage, and handling of stock

solutions of MMPI-1154, a potent matrix metalloproteinase (MMP) inhibitor, using Dimethyl

Sulfoxide (DMSO) as the solvent.

Introduction
MMPI-1154 is a selective inhibitor of matrix metalloproteinases, with inhibitory activity against

MMP-2, MMP-13, MMP-1, and MMP-9.[1][2] It is a valuable tool for in vitro and in vivo studies

related to cardiovascular diseases, such as acute myocardial infarction.[1] Accurate and

consistent preparation of stock solutions is critical for obtaining reproducible experimental

results. This guide outlines the necessary steps and best practices for preparing MMPI-1154
stock solutions.

Chemical and Physical Properties
A summary of the key quantitative data for MMPI-1154 is presented in the table below for easy

reference.
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Property Value

Molecular Weight 445.49 g/mol [1][2]

Formula C26H24FN3O3[1][2]

CAS Number 1382722-47-5[1][2]

Appearance White to yellow solid[1]

Recommended Solvent DMSO

Recommended Stock Concentration 10 mM

Storage (Powder) 2 years at -20°C[2]

Storage (in DMSO) 6 months at -80°C or 2 weeks at 4°C[2]

Experimental Protocol: Preparation of a 10 mM
MMPI-1154 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of MMPI-1154 in DMSO.

Materials:

MMPI-1154 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:
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Acclimatization: Allow the vial of MMPI-1154 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh out the desired amount of MMPI-1154 powder. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 4.45 mg of MMPI-1154.

Calculation:

Molecular Weight (MW) = 445.49 g/mol

Desired Concentration (C) = 10 mM = 0.010 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C * MW * V = 0.010 mol/L * 445.49 g/mol * 0.001 L = 0.0044549 g = 4.45

mg

Solubilization: Add the appropriate volume of DMSO to the tube containing the MMPI-1154
powder. For the example above, add 1 mL of DMSO.

Mixing: Close the tube tightly and vortex thoroughly until the powder is completely dissolved.

Visually inspect the solution to ensure there are no visible particles. Gentle warming in a

37°C water bath can be used to aid dissolution if necessary, but avoid excessive heat.

Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes. The volume of the

aliquots should be based on the typical experimental needs.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at 4°C for

short-term use (up to 2 weeks).[2]

Safety Precautions
Always handle MMPI-1154 and DMSO in a well-ventilated area, preferably a chemical fume

hood.
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Wear appropriate PPE, including gloves, safety glasses, and a lab coat, to avoid skin and

eye contact.

Consult the Safety Data Sheet (SDS) for MMPI-1154 and DMSO for detailed safety

information.
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Caption: Workflow for preparing MMPI-1154 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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